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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the history, discovery, and
synthesis of Uranium-233 (U-233), a fissile isotope of uranium with significant implications for
nuclear energy and radioisotope production. This document details the fundamental nuclear
processes, experimental protocols for its synthesis and separation, and presents key
quantitative data for researchers and scientists in relevant fields.

Introduction

Uranium-233 is a synthetic fissile isotope of uranium produced from the neutron irradiation of
Thorium-232.[1] Its discovery and development were born out of the intensive nuclear research
of the mid-20th century, offering a third major fissile material alongside Uranium-235 and
Plutonium-239.[1][2] This guide explores the historical context of its discovery, the principles of
its synthesis, and the technical methodologies for its production and purification.

Historical Discovery

The discovery of Uranium-233 is intrinsically linked to the Manhattan Project and the
pioneering work of Glenn T. Seaborg and his colleagues. In 1941, Seaborg's research team at
the University of California, Berkeley, which included John W. Gofman and Raymond W.
Stoughton, successfully isolated and identified U-233. Their work demonstrated that neutron
bombardment of Thorium-232 could produce a new, fissionable uranium isotope, a finding that
was patented by Seaborg, Gofman, and Stoughton.[3][4] This discovery opened up the
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possibility of utilizing the world's abundant thorium resources as a source of nuclear fuel.[5]
The public was first informed in 1946 about Uranium-233 as a "third available source of
nuclear energy and atom bombs" in a United Nations report and a speech by Glenn T.
Seaborg.[2]

Synthesis of Uranium-233 from Thorium-232

The synthesis of Uranium-233 is a multi-step process that begins with the neutron irradiation of
Thorium-232, the only naturally occurring isotope of thorium. The process unfolds through a
series of nuclear reactions, as detailed below.

Nuclear Transmutation Pathway

The conversion of Thorium-232 to Uranium-233 involves neutron capture followed by two
successive beta decays. This process is initiated by exposing thorium to a neutron flux,
typically within a nuclear reactor.[6]

The key steps in the transmutation pathway are:
o Neutron Capture: A Thorium-232 nucleus captures a neutron, transforming into Thorium-233.

o First Beta Decay: Thorium-233 is unstable and undergoes beta decay, transforming into
Protactinium-233.

o Second Beta Decay: Protactinium-233 is also unstable and undergoes a second beta decay
to become the fissile isotope Uranium-233.

The following diagram illustrates this nuclear transmutation pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

